Cas no 1326808-27-8 (4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a structurally complex heterocyclic compound featuring a spirocyclic core integrated with a naphthalene carbonyl moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its rigid spirocyclic framework, which can enhance binding selectivity and metabolic stability in drug design. The presence of both carboxylic acid and amide functionalities offers versatile reactivity for further derivatization or conjugation. Its unique architecture may also serve as a scaffold for developing novel enzyme inhibitors or receptor modulators. The compound's well-defined stereochemistry and functional group compatibility make it a valuable intermediate for exploratory research in pharmaceutical and chemical applications.
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid structure
1326808-27-8 structure
Product Name:4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
CAS No:1326808-27-8
MF:C20H21NO4
MW:339.38504576683
MDL:MFCD19706103
CID:4694471
Update Time:2025-11-01

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
    • MDL: MFCD19706103
    • Inchi: 1S/C20H21NO4/c22-18(16-10-6-8-14-7-2-3-9-15(14)16)21-17(19(23)24)13-25-20(21)11-4-1-5-12-20/h2-3,6-10,17H,1,4-5,11-13H2,(H,23,24)
    • InChI Key: BDVZUYFZDNCFOM-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)N(C(C2=CC=CC3C=CC=CC2=3)=O)C21CCCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 528
  • Topological Polar Surface Area: 66.8

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423757-1 g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8
1g
€694.20 2023-04-24
Chemenu
CM563221-1g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 95%+
1g
$1584 2024-08-02
Chemenu
CM563221-5g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 95%+
5g
$3835 2024-08-02
Chemenu
CM563221-10g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 95%+
10g
$5754 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196681-1g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 98%
1g
¥13384 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196681-5g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 98%
5g
¥29911 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196681-10g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
1326808-27-8 98%
10g
¥52360 2023-04-15
abcr
AB423757-1g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .
1326808-27-8
1g
€694.20 2025-02-21
abcr
AB423757-5g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .
1326808-27-8
5g
€1390.00 2025-02-21
abcr
AB423757-10g
4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; .
1326808-27-8
10g
€1759.20 2025-02-21

Additional information on 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-27-8)

4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, with the CAS number 1326808-27-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally restricted structure, making it an attractive scaffold for the design and development of novel therapeutic agents.

The chemical structure of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid consists of a naphthalene ring fused to a spirocyclic system containing an oxo group and an amide functionality. The naphthalene moiety is known for its aromaticity and planar structure, which can facilitate interactions with biological targets such as enzymes and receptors. The spirocyclic core, on the other hand, provides additional steric and electronic properties that can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain spirocyclic derivatives exhibited potent anticancer activity against multiple cancer cell lines. The researchers found that these compounds could selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapeutics.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of spirocyclic compounds as inhibitors of neurodegenerative diseases. They synthesized a series of spirocyclic derivatives and evaluated their ability to modulate key enzymes involved in Alzheimer's disease, such as β-secretase (BACE1) and γ-secretase. The results showed that several compounds demonstrated significant inhibitory activity, indicating their potential as lead candidates for further drug development.

The synthesis of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid typically involves multi-step procedures, including the formation of the spirocyclic core and subsequent functionalization steps. One common approach is to start with a suitable cyclic ketone or ester, which is then subjected to intramolecular cyclization reactions to form the spirocyclic ring system. The naphthalene moiety can be introduced via coupling reactions with appropriate naphthyl derivatives.

The physical and chemical properties of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid are also important considerations for its use in pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility properties can be optimized through various strategies, such as salt formation or prodrug design, to enhance its bioavailability and pharmacokinetic profile.

In terms of biological activity, preliminary studies have shown that 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid exhibits promising anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For example, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play critical roles in various inflammatory disorders.

To further explore the therapeutic potential of 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, ongoing research is focusing on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and identify key interactions with target proteins. These insights can guide the synthesis of more potent and selective analogs with improved pharmacological properties.

Clinical trials are another crucial step in evaluating the safety and efficacy of new drug candidates like 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid. Preclinical studies have demonstrated its favorable safety profile in animal models, paving the way for human trials. Phase I trials are currently underway to assess its pharmacokinetics, safety, and tolerability in healthy volunteers. If these trials yield positive results, subsequent phases will focus on evaluating its therapeutic efficacy in specific disease indications.

In conclusion, 4-(Naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-27-8) represents a promising compound with a unique chemical structure and potential therapeutic applications. Ongoing research efforts aim to fully characterize its biological activities and optimize its properties for clinical use. As our understanding of this compound continues to evolve, it holds great promise for advancing treatments in various medical fields.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd